Cas no 2580232-73-9 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(4-methylphenyl)thiophene-2-carboxylic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(4-methylphenyl)thiophene-2-carboxylic acid
• CAS No: 2580232-73-9
• MF: C₂₇H₂₁NO₄S
• MW: 455.52494597435
• CID: 5661125
• PubChem ID: 165894705
• Update Time: 2025-10-30

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(4-methylphenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(4-methylphenyl)thiophene-2-carboxylic acid
• 2580232-73-9
• EN300-27729498
• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(4-methylphenyl)thiophene-2-carboxylic acid

• Inchi： 1S/C27H21NO4S/c1-16-10-12-17(13-11-16)24-14-23(25(33-24)26(29)30)28-27(31)32-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-14,22H,15H2,1H3,(H,28,31)(H,29,30)
• InChI Key： BQYQQZMSDHUPQE-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C=C1C1C=CC(C)=CC=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 455.11912932g/mol
• Monoisotopic Mass: 455.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 104Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(4-methylphenyl)thiophene-2-carboxylic acid

Exploring the Properties and Applications of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(4-methylphenyl)thiophene-2-carboxylic acid (CAS No. 2580232-73-9)

In the realm of organic chemistry and pharmaceutical research, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(4-methylphenyl)thiophene-2-carboxylic acid (CAS No. 2580232-73-9) has emerged as a compound of significant interest. This Fmoc-protected thiophene derivative is widely utilized in peptide synthesis, material science, and drug discovery due to its unique structural features and reactivity. The compound's Fmoc group serves as a protective moiety for amines, making it indispensable in solid-phase peptide synthesis (SPPS), a technique pivotal for developing therapeutic peptides and biologics.

The molecular structure of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(4-methylphenyl)thiophene-2-carboxylic acid combines a thiophene ring with a 4-methylphenyl substituent, enhancing its potential for π-π stacking interactions—a property highly valued in organic electronics and conductive polymers. Researchers are increasingly exploring its applications in organic photovoltaics (OPVs) and field-effect transistors (FETs), aligning with the global push for sustainable energy solutions. This compound's carboxylic acid functionality further allows for facile derivatization, enabling its integration into larger molecular architectures.

One of the most searched questions in scientific forums revolves around the "role of Fmoc-amino acids in peptide synthesis." Here, CAS No. 2580232-73-9 stands out as a critical building block, offering both stability and ease of deprotection under mild basic conditions. Its compatibility with automated synthesizers has made it a staple in labs focusing on high-throughput screening (HTS) and combinatorial chemistry. Additionally, the compound's fluorescence properties, attributed to the fluorenyl moiety, are leveraged in bioimaging and probe design, addressing the growing demand for non-invasive diagnostic tools.

From a synthetic perspective, the preparation of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(4-methylphenyl)thiophene-2-carboxylic acid involves multi-step organic transformations, including Pd-catalyzed cross-coupling and carboxylic acid activation. These methods are frequently discussed in the context of "green chemistry" and "atom economy," reflecting the industry's shift toward environmentally benign protocols. The compound's high purity and low toxicity profile further underscore its suitability for biomedical applications, such as targeted drug delivery systems.

In material science, the thiophene-based scaffold of this compound is a hotspot for innovation. With the rise of "flexible electronics" and "wearable sensors," researchers are investigating its potential in designing self-assembling monolayers (SAMs) and conductive inks. The 4-methylphenyl group enhances solubility in organic solvents, a feature critical for solution-processing techniques like inkjet printing—a trend gaining traction in scalable nanofabrication.

As the scientific community delves deeper into "precision medicine" and "personalized therapeutics," the demand for specialized Fmoc-protected intermediates like CAS No. 2580232-73-9 is expected to surge. Its versatility in coupling reactions and compatibility with click chemistry protocols position it as a cornerstone in the development of next-generation biomaterials. Whether in academia or industry, this compound exemplifies the synergy between molecular design and functional application, driving innovations across disciplines.